![molecular formula C14H18N2O3S B4709898 N-allyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide](/img/structure/B4709898.png)
N-allyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide
Overview
Description
N-allyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide, also known as APS, is a chemical compound used in scientific research. It is a sulfonamide derivative that has been studied for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of N-allyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide is not fully understood. It is believed to work by inhibiting the activity of certain enzymes and proteins involved in inflammation and cancer growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which play a role in inflammation and cancer growth.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-tumor effects in various studies. It has been shown to reduce the production of inflammatory cytokines and chemokines, as well as inhibit tumor cell growth and invasion. This compound has also been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using N-allyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide in lab experiments include its potential therapeutic applications in various diseases, its anti-inflammatory and anti-tumor properties, and its neuroprotective effects. However, the limitations of using this compound in lab experiments include its limited solubility in water, which may affect its bioavailability, and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for N-allyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide research. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Another direction is to explore its mechanism of action and identify potential targets for drug development. Additionally, further studies are needed to optimize the synthesis method and improve the bioavailability of this compound.
Scientific Research Applications
N-allyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for drug development.
properties
IUPAC Name |
N-prop-2-enyl-4-(pyrrolidine-1-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3S/c1-2-9-15-20(18,19)13-7-5-12(6-8-13)14(17)16-10-3-4-11-16/h2,5-8,15H,1,3-4,9-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHPHSUZQEQZRHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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